Cas no 1261921-53-2 (4-(3-Carboxy-4-fluorophenyl)thiophene-2-carboxylic acid)
1261921-53-2 structure
Product Name:4-(3-Carboxy-4-fluorophenyl)thiophene-2-carboxylic acid
CAS No:1261921-53-2
MF:C12H7FO4S
MW:266.244985818863
CID:2763621
PubChem ID:53226830
Update Time:2025-04-21
4-(3-Carboxy-4-fluorophenyl)thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- DTXSID80690448
- 1261921-53-2
- 4-(3-Carboxy-4-fluorophenyl)thiophene-2-carboxylic acid
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- Inchi: 1S/C12H7FO4S/c13-9-2-1-6(3-8(9)11(14)15)7-4-10(12(16)17)18-5-7/h1-5H,(H,14,15)(H,16,17)
- InChI Key: LQZCTUMOTWJQAH-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC(=C1)C1C=CC(=C(C(=O)O)C=1)F
Computed Properties
- Exact Mass: 266.00490804Da
- Monoisotopic Mass: 266.00490804Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 103Ų
4-(3-Carboxy-4-fluorophenyl)thiophene-2-carboxylic acid Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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